Cas no 887456-82-8 (8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887456-82-8
• MF: C₂₁H₂₅N₅O₂
• MW: 379.455504179001
• CID: 5946785
• PubChem ID: 16623824
• Update Time: 2025-07-09

8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl- (9CI)
• SR-01000021804
• 887456-82-8
• 8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F2542-0991
• SR-01000021804-1
• AKOS001399035
• 6-(4-ethylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• Z241720998

• Inchi： 1S/C21H25N5O2/c1-6-12-24-19(27)17-18(23(5)21(24)28)22-20-25(13(3)14(4)26(17)20)16-10-8-15(7-2)9-11-16/h8-11H,6-7,12H2,1-5H3
• InChI Key： ARHBYZYYHVQWQI-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(C3=CC=C(CC)C=C3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Computed Properties

• Exact Mass: 379.20082506g/mol
• Monoisotopic Mass: 379.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 491.6±55.0 °C(Predicted)
• pka: 7.89±0.20(Predicted)

Additional information on 8-(4-ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No. 887456-82-8: 8-(4-Ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No. 887456-82-8, known as 8-(4-Ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which are known for their potential biological activities and applications in drug discovery.

Imidazo[1,2-g]purine derivatives have been extensively studied due to their structural similarity to purine nucleotides and their ability to modulate various cellular processes. The imidazo[1,2-g]purine core of this compound provides a scaffold for the attachment of various substituents that can influence its pharmacokinetic properties and biological activity. In this case, the substituents include a 4-Ethylphenyl group, as well as methyl and propyl groups at specific positions on the ring system.

Recent studies have highlighted the potential of imidazo[1,2-g]purine derivatives as inhibitors of certain enzymes and receptors involved in disease pathways. For instance, researchers have explored their role in targeting kinases associated with cancer and inflammatory diseases. The 4-Ethylphenyl group in this compound is particularly interesting due to its potential to enhance lipophilicity and improve drug absorption. This modification could play a crucial role in optimizing the compound's bioavailability and therapeutic efficacy.

The synthesis of 8-(4-Ethylphenyl)-1,6,7-trimethyl-3-propyl-1H,2H,3H,4H,8H-imidazo[1,g]purine-2,dione involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the imidazo[1,g]purine core through cyclization reactions and subsequent functionalization with the desired substituents. The use of advanced techniques such as microwave-assisted synthesis and catalytic processes has significantly streamlined the production of such complex molecules.

From a biological standpoint,imidazo[1,g]purine derivatives have shown promise in modulating cellular signaling pathways. For example,the presence of multiple methyl groups on the ring system may contribute to hydrogen bonding interactions with target proteins,a property that is often exploited in drug design to enhance specificity and potency. Additionally,the propyl group at position 3 may influence the molecule's stereochemistry,a factor that is critical for its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets.This computational approach complements experimental studies by providing insights into how structural modifications can be made to improve binding affinity or selectivity.Furthermore,the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of lead compounds like this one.

In terms of applications,imidazo[1,g]purine derivatives are being investigated for their potential use in treating conditions such as cancer,inflammation,and neurodegenerative diseases.Initial studies suggest that these compounds may inhibit key enzymes or receptors involved in these disease pathways.However,further preclinical studies are required to validate these findings and establish their safety profiles.

The development of novel analogs based on this compound represents an exciting area of research.Given its unique structure and promising biological profile,8-(4-Ethylphenyl)-1,g-trimethyl-3-propylimidazo[1,g]purine-dione serves as a valuable lead compound for exploring new therapeutic strategies.In conclusion,this compound exemplifies how advances in organic synthesis and computational modeling are driving innovation in drug discovery.